Cas no 899956-52-6 (N'-(3-fluoro-4-methylphenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide)

• Product Name: N'-(3-fluoro-4-methylphenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide
• CAS No: 899956-52-6
• MF: C₁₅H₁₇FN₄O₂
• MW: 304.319486379623
• CID: 5489357
• Update Time: 2025-05-22

N'-(3-fluoro-4-methylphenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-fluoro-4-methylphenyl)-N-(3-imidazol-1-ylpropyl)oxamide
• N'-(3-fluoro-4-methylphenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide

• Inchi： 1S/C15H17FN4O2/c1-11-3-4-12(9-13(11)16)19-15(22)14(21)18-5-2-7-20-8-6-17-10-20/h3-4,6,8-10H,2,5,7H2,1H3,(H,18,21)(H,19,22)
• InChI Key： OFQTXQSOSTZENZ-UHFFFAOYSA-N
• SMILES： C(NCCCN1C=NC=C1)(=O)C(NC1=CC=C(C)C(F)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-fluoro-4-methylphenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide

Comprehensive Overview of N'-(3-fluoro-4-methylphenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide (CAS 899956-52-6)

N'-(3-fluoro-4-methylphenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide, with the CAS number 899956-52-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazole and fluoro-methylphenyl moieties, exhibits potential applications in drug discovery and development. Its molecular structure combines a 1H-imidazol-1-yl group with a 3-fluoro-4-methylphenyl substituent, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for imidazole derivatives has surged due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a fluoro-methylphenyl group enhances the compound's metabolic stability and bioavailability, addressing key challenges in modern drug design. Researchers are particularly intrigued by the potential of CAS 899956-52-6 to serve as a scaffold for developing targeted therapies, especially in oncology and infectious diseases.

The synthesis of N'-(3-fluoro-4-methylphenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide involves multi-step organic reactions, including amidation and alkylation processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure purity and structural integrity. These methods align with the growing emphasis on quality control in pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

One of the most discussed applications of this compound is its role in enzyme inhibition. The imidazole ring is known to interact with metalloenzymes, making CAS 899956-52-6 a candidate for studying enzyme mechanisms. This aligns with the rising interest in precision medicine and personalized therapeutics, as researchers seek compounds that can modulate specific biological pathways with minimal off-target effects.

From a commercial perspective, the compound's patent status and supply chain are critical considerations. Suppliers and distributors often highlight its availability in research-grade quantities, catering to academic and industrial laboratories. The compound's stability under various storage conditions is another frequently searched topic, as proper handling ensures reproducible experimental results.

In conclusion, N'-(3-fluoro-4-methylphenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide (CAS 899956-52-6) represents a promising avenue for scientific exploration. Its structural features and potential applications resonate with contemporary research trends, including drug repurposing and computational chemistry. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in advancing biomedical innovation.